![molecular formula C20H19NO2S B8407465 1'-benzoyl-3,4-dihydro-spiro[2H-1-benzothiopyran-2,4'-piperidin]-4-one](/img/structure/B8407465.png)
1'-benzoyl-3,4-dihydro-spiro[2H-1-benzothiopyran-2,4'-piperidin]-4-one
Cat. No. B8407465
M. Wt: 337.4 g/mol
InChI Key: CYBHLZVHXCJBHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05633247
Procedure details
A solution of product from Step C (3.2 g, 0.0095 mol) in ethanol (50 ml) and 6 N HCl (50 ml) was heated at reflux. After 18 hours, the reaction was concentrated to dryness and the residue crystallized from ethanol to yield 2.9 g (92%) of product.
Identifiers
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REACTION_CXSMILES
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C([N:9]1[CH2:14][CH2:13][C:12]2([CH2:19][C:18](=[O:20])[C:17]3[CH:21]=[CH:22][CH:23]=[CH:24][C:16]=3[S:15]2)[CH2:11][CH2:10]1)(=O)C1C=CC=CC=1.[ClH:25]>C(O)C>[NH:9]1[CH2:14][CH2:13][C:12]2([CH2:19][C:18](=[O:20])[C:17]3[CH:21]=[CH:22][CH:23]=[CH:24][C:16]=3[S:15]2)[CH2:11][CH2:10]1.[ClH:25] |f:3.4|
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Inputs
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the reaction was concentrated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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the residue crystallized from ethanol
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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Type
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product
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Smiles
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N1CCC2(CC1)SC1=C(C(C2)=O)C=CC=C1.Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.9 g | |
| YIELD: PERCENTYIELD | 92% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
